N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H17ClN2OS/c23-17-12-11-16(22-25-18-8-4-5-9-20(18)27-22)14-19(17)24-21(26)13-10-15-6-2-1-3-7-15/h1-9,11-12,14H,10,13H2,(H,24,26)
• InChI Key: BZFAXJWRDSWNAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C22H17ClN2OS
• Molecular Weight: 392.9 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide is not fully understood. However, studies have shown that N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide interacts with various proteins, including tubulin and histone deacetylases, which are involved in cell division and gene expression, respectively. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide also inhibits the activity of protein kinase C, which is involved in cell signaling and proliferation.
Biochemical and physiological effects:
N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, protection of neurons from oxidative stress, and detection of amyloid beta plaques. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in cell death.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide, including its potential applications in drug delivery, imaging, and therapy. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide can be conjugated with various molecules, including peptides and antibodies, to target specific cells or tissues. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide can also be modified to improve its pharmacokinetic properties, such as its half-life and bioavailability. Further studies are needed to fully understand the mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide and its potential applications in various fields.
Conclusion:
In conclusion, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been extensively studied for its ability to inhibit cancer cell growth, protect neurons from oxidative stress, and detect amyloid beta plaques. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has several advantages for lab experiments, including its high purity, stability, and solubility. Further studies are needed to fully understand the mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide and its potential applications in various fields.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been extensively studied for its potential applications in various fields, including cancer therapy, neuroprotection, and imaging. In cancer therapy, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been shown to protect neurons from oxidative stress and reduce neuroinflammation. In imaging, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-phenylpropanamide has been used as a fluorescent probe for the detection of amyloid beta plaques, which are a hallmark of Alzheimer's disease.